Cas no 2228332-65-6 (tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate
• CAS No: 2228332-65-6
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6502808
• PubChem ID: 165647685
• Update Time: 2025-05-21

tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate
• 2228332-65-6
• EN300-1882765
• tert-butyl N-[3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C16H24N2O4/c1-15(2,3)22-14(20)18-10-5-6-13(21-4)12(7-10)16(17)8-11(19)9-16/h5-7,11,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： ZGBSYXKWQQOMND-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)(C1)N

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate, identified by the CAS number 2228332-65-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino-containing cyclobutane ring, and a methoxy-substituted phenyl moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of new drug candidates. The presence of the amino group and hydroxyl group in the cyclobutane ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, modifications to the tert-butyl group or the methoxy substituent on the phenyl ring could lead to compounds with improved solubility, bioavailability, or selectivity towards specific biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The key steps typically include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies to ensure the stability and purity of the final product. The use of modern catalysts and reaction conditions has significantly improved the yield and efficiency of these reactions, making it feasible to produce this compound on a larger scale for research purposes.

The structural features of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate also make it an interesting candidate for materials science applications. Its rigid cyclobutane ring and bulky tert-butyl group contribute to its mechanical properties, which could be advantageous in polymer chemistry or as a building block for advanced materials. Additionally, its ability to form hydrogen bonds due to the hydroxyl and amino groups could enhance its compatibility with other functional materials in composite systems.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Initial studies suggest that it undergoes hydrolytic cleavage under certain conditions, leading to the formation of less complex byproducts. However, further research is needed to assess its long-term persistence in different environmental matrices and its potential effects on aquatic and terrestrial ecosystems.

In conclusion, tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)-4-methoxyphenylcarbamate (CAS No: 2228332-65-6) represents a valuable addition to the arsenal of organic compounds available for scientific exploration. Its unique structure offers numerous possibilities for chemical modification and functionalization, making it a promising candidate for drug discovery, material science, and other advanced applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.